Cas no 51488-20-1 (4-Chloro-3-methylphenyl Isocyanate)

• Product Name: 4-Chloro-3-methylphenyl Isocyanate
• CAS No: 51488-20-1
• MF: C₈H₆ClNO
• MW: 167.592340946198
• MDL: MFCD11101408
• CID: 375593
• PubChem ID: 11400996
• Update Time: 2025-04-19

4-Chloro-3-methylphenyl Isocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-isocyanato-2-methyl-
• 4-Chloro-3-methylphenyl isocyanate
• 1-Chloro-4-isocyanato-2-methylbenzene
• 2-Chloro-5-(isocyanato)toluene
• 3-Chloro-4-methylphenyl isocyanate
• 2-chloro-4-isocyanato-1-methyl-benzene
• 2-chloro-4-isocyanato-1-methyl-benzen
• 4-Chloro-m-tolyl isocyanate
• 3-chloro-4-methylphenylisocyanate
• 4-Chloro-3-methylphenylisocyanate
• CXYBLHZWJJNVQE-UHFFFAOYSA-N
• W-200404
• MFCD11101408
• A828623
• SCHEMBL3922528
• GEO-00724
• FT-0653674
• AKOS015995454
• EN300-275264
• 51488-20-1
• PS-10288
• CS0056
• 4-Chloro-3-methylphenylisocyanate, redistilled
• 4-Chloro-3-methylphenyl Isocyanate

• MDL： MFCD11101408
• Inchi： 1S/C8H6ClNO/c1-6-4-7(10-5-11)2-3-8(6)9/h2-4H,1H3
• InChI Key： CXYBLHZWJJNVQE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)N=C=O

Computed Properties

• Exact Mass: 167.01400
• Monoisotopic Mass: 167.013792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.4

Experimental Properties

• Density: 1.17
• Boiling Point: 244 ºC
• Flash Point: 92 ºC
• Refractive Index: 1.5580
• Water Partition Coefficient: Hydrolyzes with water.
• PSA: 29.43000
• LogP: 2.61570
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Chloro-3-methylphenyl Isocyanate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)